Prostaglandin A1 ethyl ester
Prostaglandin A1 ethyl ester
Prostaglandin A1 (PGA1) ethyl ester is a prodrug form of PGA1 with enhanced lipid solubility. Prostaglandins of the A-series are natural products of gorgonian soft coral. PGA1 has been shown to cause renal vasodilation, increased urine sodium excretion, and lowered arterial pressure in hypertensive patients. There are no published reports on the biological activity of PGA1 ethyl ester at this time.
Brand Name:
Vulcanchem
CAS No.:
93464-24-5
VCID:
VC0121216
InChI:
InChI=1S/C22H36O4/c1-3-5-8-11-19(23)16-14-18-15-17-21(24)20(18)12-9-6-7-10-13-22(25)26-4-2/h14-20,23H,3-13H2,1-2H3/b16-14+/t18-,19-,20+/m0/s1
SMILES:
CCCCCC(C=CC1C=CC(=O)C1CCCCCCC(=O)OCC)O
Molecular Formula:
C22H36O4
Molecular Weight:
364.5 g/mol
Prostaglandin A1 ethyl ester
CAS No.: 93464-24-5
Reference Standards
VCID: VC0121216
Molecular Formula: C22H36O4
Molecular Weight: 364.5 g/mol
CAS No. | 93464-24-5 |
---|---|
Product Name | Prostaglandin A1 ethyl ester |
Molecular Formula | C22H36O4 |
Molecular Weight | 364.5 g/mol |
IUPAC Name | ethyl 7-[(1R,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]heptanoate |
Standard InChI | InChI=1S/C22H36O4/c1-3-5-8-11-19(23)16-14-18-15-17-21(24)20(18)12-9-6-7-10-13-22(25)26-4-2/h14-20,23H,3-13H2,1-2H3/b16-14+/t18-,19-,20+/m0/s1 |
Standard InChIKey | STQVEMJKKQYNQQ-LTGPBHORSA-N |
Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1C=CC(=O)[C@@H]1CCCCCCC(=O)OCC)O |
SMILES | CCCCCC(C=CC1C=CC(=O)C1CCCCCCC(=O)OCC)O |
Canonical SMILES | CCCCCC(C=CC1C=CC(=O)C1CCCCCCC(=O)OCC)O |
Description | Prostaglandin A1 (PGA1) ethyl ester is a prodrug form of PGA1 with enhanced lipid solubility. Prostaglandins of the A-series are natural products of gorgonian soft coral. PGA1 has been shown to cause renal vasodilation, increased urine sodium excretion, and lowered arterial pressure in hypertensive patients. There are no published reports on the biological activity of PGA1 ethyl ester at this time. |
Synonyms | PGA1 ethyl ester |
Reference | 1.Krakoff, L.R.,Vlachakis, N.,Mendlowitz, M., et al. Differential effect of prostaglandin A1 in hypertensive patients with low, normal and high renin. Clinical Science and Molecular Medicine 48, 311s-313s (1975). |
PubChem Compound | 12149511 |
Last Modified | Nov 11 2021 |
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